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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Fura-2 pentapotassium salt, a cornerstone
tool for the ratiometric measurement of intracellular calcium. Fura-2 has been instrumental in
advancing our understanding of cellular signaling pathways across diverse fields such as
neuroscience, cardiology, and pharmacology.[1][2] This document details its fundamental
principles, chemical and spectral properties, experimental protocols, and data analysis
methods.

Introduction to Fura-2 and Ratiometric Calcium
Imaging

Fura-2 is a high-affinity, ratiometric fluorescent indicator for intracellular calcium ([Caz*]i).[3][4]
Its chemical structure, based on the calcium chelator BAPTA, allows it to bind to free Ca2* ions.
[5][6] The key advantage of Fura-2 lies in its dual-excitation ratiometric properties.[7] When
excited sequentially at two different wavelengths (typically 340 nm and 380 nm), the ratio of the
fluorescence intensities emitted at a single wavelength (~510 nm) provides a precise measure
of [Caz*]i.[3]

This ratiometric approach offers significant advantages over single-wavelength indicators:

» Minimizes effects of uneven dye loading: Variations in dye concentration between cells do
not affect the ratio.[2][8]
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» Corrects for differences in cell thickness: The ratio is independent of the optical path length.

[2][3]

o Compensates for photobleaching and dye leakage: Changes in overall fluorescence intensity
are normalized by the ratio calculation.[1][8]

Fura-2 is commercially available in two primary forms: a membrane-permeant acetoxymethyl
(AM) ester form for loading into live cells, and a membrane-impermeant salt form (like
pentapotassium salt) for microinjection, scrape loading, or in vitro calibration.[5][9] Once inside
the cell, ubiquitous intracellular esterases cleave the AM groups of Fura-2 AM, trapping the
active, calcium-sensitive Fura-2 molecule in the cytoplasm.[2][10]

Properties of Fura-2

The utility of Fura-2 in quantitative calcium imaging stems from its specific chemical and
spectral characteristics.

Chemical Properties

Property Value References
Chemical Name Fura-2, Pentapotassium Salt [5]
Molecular Formula C29H22K5N3014 [51[11]
Molecular Weight ~832 g/mol [3][11]
Appearance Light yellow to off-white solid [5][12]
Solubility Soluble in water and DMSO [51[12]

Store at -20°C, protected from
Storage _ _ [12][13]
light and moisture

Spectral and Quantitative Properties

The defining feature of Fura-2 is the shift in its excitation spectrum upon binding to Ca2*.
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Caz*-Bound
Parameter Caz*-Free References
(Saturated)
Excitation Maximum
~363-380 nm ~335-340 nm [1][10][14]
(Aex)
Emission Maximum
~510-512 nm ~505-510 nm [1][3]I5]
(Aem)
Molar Extinction ~27,000 M~icm1 (at ~35,000 M~icm1 (at 5111]
Coefficient () 363 nm) 335 nm)
Dissociation Constant ] K~145 nM (at 22°C,
\multicolumn{2}{c [5][14]
(Kd) for Caz+ pH 7.2)}

Note: The exact Kd can be influenced by factors such as temperature, pH, and ionic strength of
the environment.[15]

Core Principles of Measurement

The ratiometric measurement of [Ca?*]i with Fura-2 involves exciting the dye at two
wavelengths and measuring the resulting emission.

Excitation Fura-2 in Cell Emission

340 nm Light Preferentially excites Fura-2-Ca?* Complex }—»’ Emission at 510 nm (Fao)
380 nm Light Preferentially excites Ca*-Free Fura-2 }—»’ Emission at 510 nm (Fsao)

Data Analysis

[Caz*]i Calculation

Click to download full resolution via product page

Fura-2 ratiometric measurement principle.

As intracellular Ca?* levels rise, more Fura-2 binds to Ca?*, leading to an increase in
fluorescence intensity when excited at 340 nm and a decrease when excited at 380 nm.[16]
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The ratio of these intensities (Fzao/F3s0) is then used to calculate the absolute Ca?*
concentration using the Grynkiewicz equation.[17]

Grynkiewicz Equation: [Ca?*] = Kd * [(R - Rmin) / (Rmax - R)] * (F380,free / F380,bound)
Where:

e Kd: The dissociation constant of Fura-2 for Ca2*.[17]

e R: The measured 340/380 nm fluorescence ratio in the experimental sample.[17]

e Rmin: The ratio in the absence of Ca?* (zero calcium).[17]

e Rmax: The ratio at saturating Ca?* concentrations.[17]

o F380,free / F380,bound: The ratio of fluorescence intensities at 380 nm for Ca2+-free and
Ca?*-bound Fura-2, respectively.[17]

Experimental Protocols

Accurate and reproducible data depend on meticulous experimental procedures for dye loading
and calibration. The following are generalized protocols that should be optimized for specific
cell types and experimental conditions.

Protocol 1: Loading Adherent Cells with Fura-2 AM

This protocol is suitable for cells grown in monolayers on coverslips or in multi-well plates.

o Cell Preparation: Culture cells on sterile glass coverslips or in appropriate culture plates to
80-100% confluency.[18]

o Reagent Preparation:
o Prepare a 1-5 mM stock solution of Fura-2 AM in anhydrous DMSO.[7]

o Prepare a loading buffer. A common choice is Hanks' Balanced Salt Solution (HBSS) or a
similar physiological saline buffered with HEPES (pH 7.3-7.4).[18] Ensure the buffer is free
of phenol red, which can increase background fluorescence.[19]
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o Optional: To aid in dissolving the AM ester in aqueous buffer, Pluronic F-127 can be added
to the loading buffer (final concentration ~0.02%).[20]

o Optional: To reduce dye leakage from the cells, the organic anion transport inhibitor
Probenecid can be included in the loading and experimental buffers (final concentration
~1-2.5 mM).[5][18]

e Dye Loading:

o Prepare the final loading solution by diluting the Fura-2 AM stock solution into the pre-
warmed (37°C) loading buffer to a final concentration of 1-5 uM.[7]

o Aspirate the culture medium from the cells and wash once with the loading buffer (without
Fura-2 AM).[7]

o Add the Fura-2 AM loading solution to the cells.[18]
o Incubate for 30-60 minutes at 37°C in a dark incubator.[18][19]
» De-esterification:

o Aspirate the loading solution and wash the cells twice with fresh, pre-warmed buffer
(without Fura-2 AM) to remove extracellular dye.[7]

o Add fresh buffer and incubate for an additional 20-30 minutes at room temperature or
37°C to allow for complete de-esterification of the Fura-2 AM by intracellular esterases.[7]

e Imaging: The cells are now ready for fluorescence imaging on a microscope equipped with
340 nm and 380 nm excitation filters and an emission filter around 510 nm.
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Workflow for loading adherent cells.

Protocol 2: In Vitro Calibration of Fura-2

This protocol determines the calibration parameters (Rmin, Rmax, and F380,free/F380,bound)
using the cell-impermeant Fura-2 pentapotassium salt in a series of buffered Ca?* solutions.

» Reagent Preparation:

o Use a calcium calibration buffer kit or prepare a series of buffers with known free Ca2+*
concentrations, typically ranging from O uM to ~40 puM.[21][22] These are often made
using CaEGTA and EGTA buffers.
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o Prepare a stock solution of Fura-2 pentapotassium salt in a Ca?*-free buffer.

e Measurement Setup:

o Use a fluorescence plate reader or a microscope imaging setup with a chamber suitable
for solution measurements.

o Set the instrument to excite at 340 nm and 380 nm and record emission at ~510 nm.
e Determine Rmin:

o Add the Fura-2 salt to the "zero calcium" buffer (containing EGTA) to a final concentration
similar to that expected inside the cells (e.g., 50 uM).[22]

o Measure the fluorescence at 510 nm with excitation at 340 nm (Fs40,min) and 380 nm
(F3s0,min).

o Calculate Rmin = Fza0,min / F3so,min. The intensity Fsso,min corresponds to F380,free.
e Determine Rmax:
o Add the Fura-2 salt to the "saturating calcium” buffer to the same final concentration.[23]

o Measure the fluorescence at 510 nm with excitation at 340 nm (F340,max) and 380 nm
(F3s0,max).

o Calculate Rmax = Fzao,max / Fsso,max. The intensity Fsso,max corresponds to
F380,bound.

o Calibration Curve (Optional but Recommended):
o Measure the fluorescence ratios for all intermediate Ca2* concentrations.

o Plot the 340/380 nm ratio against the known [Ca2*] to generate a calibration curve.[21]
This helps verify the linearity of the system and the accuracy of the Kd.

Protocol 3: In Situ (Intracellular) Calibration
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This method determines the calibration parameters within the cells at the end of an experiment,
accounting for the specific intracellular environment.

o Experiment Completion: After recording the experimental calcium dynamics from Fura-2
loaded cells, keep the cells on the imaging setup.

e Determine Rmin:

o Perfuse the cells with a Ca?*-free buffer containing a calcium ionophore (e.g., 1 uM
lonomycin) and a strong calcium chelator (e.g., 5 mM EGTA).[17]

o The ionophore will equilibrate the intracellular and extracellular Ca?* concentrations,
driving [Ca?*]i to near zero.

o Once the fluorescence ratio stabilizes, record the Rmin value.
e Determine Rmax:

o Perfuse the cells with a high Ca2* buffer (e.g., 10 mM CacClz) also containing the calcium
ionophore (e.g., 1 UM lonomycin).[17]

o This will saturate the intracellular Fura-2 with Ca2+.
o Once the fluorescence ratio stabilizes, record the Rmax value.

e Background Subtraction: For both in vitro and in situ calibrations, it is crucial to subtract
background fluorescence from all measurements. Background can be determined from a
region with no cells or from cells that have not been loaded with Fura-2.[24]

Applications and Signaling Pathways

Fura-2 is widely used to study Ca?* as a second messenger in numerous signaling pathways. A
common application is monitoring calcium mobilization following the activation of G protein-
coupled receptors (GPCRs).[5][10]
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GPCR-mediated intracellular calcium release.
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This pathway, initiated by ligand binding, leads to the production of inositol 1,4,5-trisphosphate
(IP3), which binds to its receptor on the endoplasmic reticulum, causing the release of stored
Caz* into the cytosol.[10] This transient increase in [Ca2*]i is readily detected and quantified by
Fura-2, providing a powerful tool for drug screening and studying receptor pharmacology.[5][12]

Limitations and Considerations

Despite its strengths, Fura-2 has limitations that researchers must consider:

« Intracellular Buffering: At high concentrations, Fura-2 can buffer intracellular Ca?*, potentially
altering the dynamics of the calcium signals being measured.[1]

o Compartmentalization: In some cell types, Fura-2 can be sequestered into organelles like
mitochondria, which can complicate the interpretation of the cytosolic signal.[25]

» Phototoxicity and Photobleaching: Although ratiometry corrects for photobleaching, intense
UV excitation can still be phototoxic to cells over long imaging periods.[1]

» Incomplete Hydrolysis: Incomplete cleavage of the AM ester can result in a Ca2*-insensitive
fluorescent component.[25]

o Dye Leakage: Over time, the active Fura-2 dye can be extruded from the cell, leading to a
decrease in signal.[1][5]

By understanding its principles and carefully implementing experimental protocols, researchers
can leverage Fura-2 as a robust and reliable tool for the quantitative analysis of intracellular
calcium dynamics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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